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Compound of Interest

Compound Name: 1,1-Difluoro-2-vinylcyclopropane

Cat. No.: B1330364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1,1-difluoro-2-
vinylcyclopropane, a molecule of interest in materials science and organic synthesis. The
document compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, alongside detailed experimental protocols and a workflow for

spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from *H NMR, 3C NMR, 1°F NMR,
and Mass Spectrometry for 1,1-difluoro-2-vinylcyclopropane.

Table 1: *H NMR Spectroscopic Data

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1330364?utm_src=pdf-interest
https://www.benchchem.com/product/b1330364?utm_src=pdf-body
https://www.benchchem.com/product/b1330364?utm_src=pdf-body
https://www.benchchem.com/product/b1330364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment

5.51 ddd 17.0,10.3, 8.6 =CH-

5.23 d 17.0 =CHz2 (trans)

5.08 d 10.3 =CHz2 (cis)

2.11 m CH

1.54 ddd 11'5’_8'1’ 40 CHz (one H)
(geminal)

1.09 ddd 8.1,8.1,4.0 (geminal) CH:z (one H)

Table 2: 13C NMR Spectroscopic Data

Chemical Shift (8) ppm Assighment
134.4 =CH-
117.2 =CH:
113.4 (t, J=293 Hz) CF2
34.3 (t, J=10 Hz) CH
20.2 (t, J=10 Hz) CH2
Table 3: 1°F NMR Spectroscopic Data
Chemical Shift (8) ppm Multiplicity
-125.6 d (J=154 Hz)
-148.9 d (J=154 Hz)
Table 4: Mass Spectrometry (MS) Data[1]
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Mass-to-Charge (m/z) Relative Intensity Assignment

104 High Molecular lon [M]*
53 Medium Fragment

39 Top Peak Fragment

Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available for 1,1-difluoro-2-
vinylcyclopropane.[1] Key expected absorptions would include C-H stretching from the vinyl
and cyclopropyl groups, C=C stretching from the vinyl group, and C-F stretching vibrations.

Experimental Workflow

The general workflow for the spectroscopic characterization of a small molecule like 1,1-

difluoro-2-vinylcyclopropane is outlined below.

Spectroscopic Analysis

NMR Spectroscopy
(1H, 12C, 19F)
Sample Preparation T Data Processing & Interpretation

Dissolve in —> Process Spectra Interpret Data
Deuterated Solvent (e.g., CDCls) (FT, Phasing, Baseline Correction) (Assign Peaks, Determine Structure)

Direct Inet Mass Spectrometry

1,1-Difluoro-2-vinylcyclopropane Generate Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Difluoro-2-vinylcyclopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Difluoro-2-vinylcyclopropane
https://www.benchchem.com/product/b1330364#spectroscopic-data-for-1-1-difluoro-2-vinylcyclopropane-nmr-ir-ms
https://www.benchchem.com/product/b1330364#spectroscopic-data-for-1-1-difluoro-2-vinylcyclopropane-nmr-ir-ms
https://www.benchchem.com/product/b1330364#spectroscopic-data-for-1-1-difluoro-2-vinylcyclopropane-nmr-ir-ms
https://www.benchchem.com/product/b1330364#spectroscopic-data-for-1-1-difluoro-2-vinylcyclopropane-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

